Cas no 1494086-22-4 (1-Piperidinepropanoic acid, α-amino-4-oxo-)

• Product Name: 1-Piperidinepropanoic acid, α-amino-4-oxo-
• CAS No: 1494086-22-4
• MF: C₈H₁₄N₂O₃
• MW: 186.208362102509
• CID: 5251818
• Update Time: 2025-11-01

1-Piperidinepropanoic acid, α-amino-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinepropanoic acid, α-amino-4-oxo-

• Inchi： 1S/C8H14N2O3/c9-7(8(12)13)5-10-3-1-6(11)2-4-10/h7H,1-5,9H2,(H,12,13)
• InChI Key： PKWQNVGYKGYHKL-UHFFFAOYSA-N
• SMILES： N1(CC(N)C(O)=O)CCC(=O)CC1

Experimental Properties

• Density: 1.268±0.06 g/cm3(Predicted)
• Boiling Point: 395.5±42.0 °C(Predicted)
• pka: 1.72±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Piperidinepropanoic acid, α-amino-4-oxo-

1-Piperidinepropanoic acid, α-amino-4-oxo- (CAS No. 1494086-22-4): A Comprehensive Overview

1-Piperidinepropanoic acid, α-amino-4-oxo- (CAS No. 1494086-22-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its α-amino and 4-oxo functionalities, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic pathways.

The molecular structure of 1-Piperidinepropanoic acid, α-amino-4-oxo- is composed of a piperidine ring attached to a propanoic acid moiety, with an additional α-amino group and a ketone functionality at the C-4 position. This combination of functional groups imparts distinct chemical properties and reactivity profiles, making it an attractive candidate for various chemical transformations and biological studies.

Recent research has highlighted the potential of 1-Piperidinepropanoic acid, α-amino-4-oxo- in the development of drugs targeting neurological disorders. Studies have shown that compounds with similar structural features exhibit potent activity against specific neurotransmitter receptors, suggesting that 1-Piperidinepropanoic acid, α-amino-4-oxo- could serve as a lead compound for the design of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited significant binding affinity to serotonin receptors, which are implicated in conditions such as depression and anxiety disorders.

In addition to its potential in neurological applications, 1-Piperidinepropanoic acid, α-amino-4-oxo- has also been explored for its anti-inflammatory properties. In vitro and in vivo studies have indicated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 1-Piperidinepropanoic acid, α-amino-4-oxo- may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic versatility of 1-Piperidinepropanoic acid, α-amino-4-oxo- is another key aspect that contributes to its value in pharmaceutical research. The presence of multiple functional groups allows for a wide range of chemical modifications, enabling the synthesis of diverse derivatives with tailored properties. For example, researchers have successfully used this compound as a building block to synthesize peptidomimetics with enhanced stability and bioavailability. These peptidomimetics have shown promise in various therapeutic areas, including cancer therapy and antiviral treatments.

Furthermore, the safety profile of 1-Piperidinepropanoic acid, α-amino-4-oxo- has been evaluated through extensive toxicological studies. These studies have demonstrated that the compound exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further clinical development. The favorable safety profile is an essential consideration for any compound entering preclinical and clinical trials.

In conclusion, 1-Piperidinepropanoic acid, α-amino-4-oxo- (CAS No. 1494086-22-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic properties make it an attractive candidate for the development of novel therapeutic agents targeting neurological disorders, inflammatory diseases, and other medical conditions. Ongoing research continues to uncover new insights into the biological activities and mechanisms of action of this compound, further solidifying its importance in the field.